Cas no 593-75-9 (Isocyanomethane)

• Product Name: Isocyanomethane
• CAS No: 593-75-9
• MF: C₂H₃N
• MW: 41.0519201755524
• MDL: MFCD05864413
• CID: 371004
• PubChem ID: 11646
• Update Time: 2025-04-19

Isocyanomethane Chemical and Physical Properties

Names and Identifiers

• Methane, isocyano-(9CI)
• isocyanomethane
• METHYL ISONITRILE
• isoacetonitrile
• methylisocyanide
• NS00043663
• DB04337
• EINECS 209-806-9
• AT35255
• MeNC
• MFCD05864413
• CNMe
• GS-0345
• Methylisonitrile
• CH3-NC
• EN300-313295
• UNII-B5B6DXM7GG
• AKOS015959046
• Q2435355
• Methane, isocyano-
• FT-0693427
• 593-75-9
• CHEBI:44177
• InChI=1/C2H3N/c1-3-2/h1H
• METHYL ISOCYANIDE
• 4-ISOPROPOXY-BENZOICACIDHYDRAZIDE
• DTXSID3075040
• B5B6DXM7GG
• Isocyanomethane

• MDL： MFCD05864413
• Inchi： 1S/C2H3N/c1-3-2/h1H3
• InChI Key： ZRKSVHFXTRFQFL-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C

Computed Properties

• Exact Mass: 41.02650
• Monoisotopic Mass: 41.026549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4
• XLogP3: 0

Experimental Properties

• Density: 0.7424
• Melting Point: -45°C
• Boiling Point: 81.65°C (estimate)
• Refractive Index: 1.3427
• PSA: 0.00000
• LogP: -0.23380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides